Thromboxane A3
Overview
Description
TXA3 is a thromboxane.
Scientific Research Applications
1. Thromboxane Synthesis and Receptor Antagonism
Thromboxane A2 (TxA2), a metabolite of arachidonic acid, plays a crucial role in platelet aggregation, vasoconstriction, and bronchoconstriction. It's implicated in major diseases like myocardial infarction, hypertension, thrombosis, and asthma. Research has focused on developing thromboxane synthase inhibitors and receptor antagonists, with quantitative structure activity relationships (QSARs) analysis aiding in the design of potent molecules (Kontogiorgis & Hadjipavlou-Litina, 2010).
2. Cancer Research
Thromboxane A2 has been found to influence tumor cell motility, particularly in prostate cancer. The activation of thromboxane A2 receptors (TP) modulates tumor cell movement and cytoskeleton reorganization through the RhoA pathway (Nie et al., 2008). Additionally, thromboxane A2 synthase (TXA2S) and TP are key in cancer progression, affecting tumor cell proliferation, migration, and neovascularization (Ekambaram et al., 2011).
3. Cardiovascular and Pulmonary Research
Thromboxane A2 is a significant factor in cardiovascular and pulmonary diseases. Studies have shown the involvement of TxA2 in airway smooth muscle cell proliferation, contributing to bronchial hyperresponsiveness in asthma (Capra et al., 2003). Furthermore, research on the cardiovascular response to TxA2 reveals its role in platelet-vascular interactions and the modulation of these interactions by prostacyclin (Cheng et al., 2002).
4. Therapeutic Potential in Asthma
TXA2 inhibitors show potential as therapeutic agents for asthma. The role of TXA2 in bronchial hyperresponsiveness and airway obstruction in asthma has led to the development of thromboxane receptor antagonists and synthase inhibitors, with some compounds like seratrodast and ozagrel hydrochloride being used in Japan for asthma treatment (Pirotte et al., 2002).
5. Cl(-) Secretion and Inflammatory Responses
Thromboxane A2 is involved in Cl(-) secretion in the colon, indicating its role in gastrointestinal processes and inflammation. The Cl(-) secretion induced by platelet-activating factor in the colon is mediated by thromboxane A2 production (Suzuki et al., 2000).
properties
Molecular Formula |
C20H30O5 |
|---|---|
Molecular Weight |
350.4 g/mol |
IUPAC Name |
(Z)-7-[(1S,3R,4S,5S)-3-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]-2,6-dioxabicyclo[3.1.1]heptan-4-yl]hept-5-enoic acid |
InChI |
InChI=1S/C20H30O5/c1-2-3-6-9-15(21)12-13-17-16(18-14-20(24-17)25-18)10-7-4-5-8-11-19(22)23/h3-4,6-7,12-13,15-18,20-21H,2,5,8-11,14H2,1H3,(H,22,23)/b6-3-,7-4-,13-12+/t15-,16+,17+,18-,20+/m0/s1 |
InChI Key |
NMZKLLJQNNTBRJ-OIXZZONUSA-N |
Isomeric SMILES |
CC/C=C\C[C@@H](/C=C/[C@@H]1[C@H]([C@@H]2C[C@@H](O2)O1)C/C=C\CCCC(=O)O)O |
SMILES |
CCC=CCC(C=CC1C(C2CC(O2)O1)CC=CCCCC(=O)O)O |
Canonical SMILES |
CCC=CCC(C=CC1C(C2CC(O2)O1)CC=CCCCC(=O)O)O |
synonyms |
thromboxane A3 TXA3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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